Cas no 2031268-81-0 (2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride)

• Product Name: 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride
• CAS No: 2031268-81-0
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD30345290
• CID: 4634100
• PubChem ID: 126796304
• Update Time: 2025-06-19

2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride

• MDL： MFCD30345290
• Inchi： 1S/C7H11N3O2.ClH/c1-2-4(8)6-9-3-5(10-6)7(11)12;/h3-4H,2,8H2,1H3,(H,9,10)(H,11,12);1H
• InChI Key： SLCJJCMQKLVWHK-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C(=O)O)N1)(N)CC.Cl

Additional information on 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride

Introduction to 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride (CAS No. 2031268-81-0)

2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride, identified by the CAS number 2031268-81-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound belongs to the imidazole class, a heterocyclic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of both an amine and a carboxylic acid functional group, along with its dihydrochloride salt form, enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

The imidazole ring is a key structural motif in many pharmacologically active molecules, including antifungal agents, antiviral drugs, and anticancer compounds. The specific substitution pattern of 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride imparts unique chemical properties that make it particularly useful in the design of novel therapeutic agents. The amine group at the 1-position allows for further functionalization via coupling reactions, while the carboxylic acid group at the 4-position can participate in salt formation or further derivatization, offering flexibility in drug design strategies.

In recent years, there has been a growing interest in developing small-molecule modulators that target protein-protein interactions (PPIs) for therapeutic purposes. Imidazole derivatives have been shown to be effective in disrupting or modulating PPIs due to their ability to interact with hydrophobic pockets on protein surfaces. The compound 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride has been investigated as a potential scaffold for designing inhibitors of various PPIs involved in diseases such as cancer, inflammation, and neurodegeneration. Its structural features make it well-suited for binding to target proteins and modulating their activity.

One of the most promising applications of this compound is in the field of oncology. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting specific PPIs involved in these pathways, it may be possible to develop novel anticancer agents that selectively inhibit tumor cell proliferation. Preclinical studies have demonstrated that derivatives of imidazole can exhibit potent antitumor activity by disrupting key signaling networks in cancer cells. The dihydrochloride salt form of 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid enhances its bioavailability and pharmacokinetic properties, making it a more viable candidate for further development.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. By modulating inflammatory pathways through PPI inhibition, it may be possible to develop therapeutics that reduce inflammation without causing significant side effects. Research has indicated that imidazole derivatives can interact with inflammatory mediators and disrupt their signaling cascades, thereby reducing inflammation and alleviating symptoms associated with inflammatory diseases.

The synthesis of 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of 1-amino-propanol with glyoxal or an equivalent aldehyde derivative to form the imidazole ring. Subsequent functionalization at the 4-position with a carboxylic acid group is achieved through oxidation or carboxylation reactions. Finally, conversion to the dihydrochloride salt is carried out to improve solubility and stability.

The analytical characterization of this compound is crucial for ensuring its quality and purity before it can be used in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its molecular structure and assess its purity. Additionally, thermal analysis methods like differential scanning calorimetry (DSC) and X-ray diffraction (XRD) provide insights into its physical properties and crystalline structure.

The pharmacological evaluation of 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride involves both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays are conducted using cell culture models to evaluate its effects on target proteins and pathways relevant to disease processes. These studies help identify potential therapeutic applications and optimize drug-like properties such as potency, selectivity, and pharmacokinetics.

In vivo studies are then performed using animal models to further validate its efficacy and safety. These studies provide valuable data on how the compound behaves within a living organism, including its absorption, distribution, metabolism, excretion (ADME), and potential side effects. Positive results from preclinical studies often lead to clinical trials involving human subjects to assess its effectiveness and safety for therapeutic use.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, clinicians, and regulatory agencies. The compound 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride represents an example of how advances in chemical synthesis and biotechnology can lead to novel therapeutic agents with significant potential for improving human health. As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like this one will play an increasingly important role in the development of next-generation medicines.

Future directions for research on 2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride may include exploring new synthetic routes to improve yield and reduce costs, investigating its interactions with additional biological targets beyond those currently studied, and developing novel drug formulations to enhance its delivery and efficacy. Additionally, computational methods such as molecular docking simulations can be used to predict how this compound interacts with target proteins at an atomic level, providing insights into its mechanism of action.

In conclusion,2-(1-aminopropyl)-1H-imidazole-4-carboxylic acid dihydrochloride (CAS No. 2031268-81-0) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it suitable for modulating protein-protein interactions involved in various diseases such as cancer and inflammation. Ongoing research efforts are aimed at optimizing its synthesis، pharmacological properties，and therapeutic applications，with the goal of bringing new treatments to patients worldwide.